Cas no 5203-83-8 (5-Ethoxy-3-methyl-1H-pyrazole)

5-Ethoxy-3-methyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with an ethoxy group at the 5-position and a methyl group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive pyrazole ring enables participation in various coupling and functionalization reactions, facilitating the development of complex molecular architectures. The ethoxy and methyl substituents enhance solubility and stability, making it suitable for diverse reaction conditions. This compound is valued for its consistent purity and reliable performance in research and industrial settings, supporting advancements in medicinal chemistry and material science.

5-Ethoxy-3-methyl-1H-pyrazole structure

Product Name:5-Ethoxy-3-methyl-1H-pyrazole

CAS No:5203-83-8

MF:C₆H₁₀N₂O

MW:126.156401157379

CID:1029531

PubChem ID:316286

Update Time:2025-05-27

5-Ethoxy-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Ethoxy-3-methyl-1H-pyrazole
- 5-ethoxy-3-methyl-1H-pyrazole(SALTDATA: HCl)
- Z1198153548
- 3-Ethoxy-5-methyl-1H-pyrazole #
- 3-(ethyloxy)-5-methyl-1H-pyrazole
- AKOS006271947
- ethyl 3-methyl-1H-pyrazol-5-yl ether
- AT21779
- SCHEMBL2725056
- DTXSID30953893
- 3-Methyl-5-ethoxypyrazole
- NSC-243820
- CCG-2482
- HMS1577C02
- 3-Ethoxy-5-methyl-1H-pyrazole
- BS-28313
- DB-165811
- SCHEMBL11901291
- Pyrazole, 3-methyl-5-ethoxy-
- Pyrazole, 3-ethoxy-5-methyl-
- 3-ethoxy-5-methyl-pyrazole
- EN300-1659543
- DB-413963
- 1H-Pyrazole, 3-ethoxy-5-methyl-
- NSC243820
- CS-0210230
- AG-690/33377041
- 5203-83-8
- 3201-21-6
- MDL： MFCD00462233
- Inchi： 1S/C6H10N2O/c1-3-9-6-4-5(2)7-8-6/h4H,3H2,1-2H3,(H,7,8)
- InChI Key： HXEKEMXHIRHCED-UHFFFAOYSA-N
- SMILES： O(CC)C1C=C(C)NN=1

Computed Properties

Exact Mass: 126.079312947g/mol
Monoisotopic Mass: 126.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 37.9Å²

5-Ethoxy-3-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E939300-50mg	5-Ethoxy-3-methyl-1H-pyrazole	5203-83-8		50mg	$ 70.00	2022-06-05
TRC	E939300-100mg	5-Ethoxy-3-methyl-1H-pyrazole	5203-83-8		100mg	$ 95.00	2022-06-05
TRC	E939300-500mg	5-Ethoxy-3-methyl-1H-pyrazole	5203-83-8		500mg	$ 365.00	2022-06-05
Chemenu	CM125502-1g	5-ethoxy-3-methyl-1H-pyrazole	5203-83-8	95%	1g	$284	2021-08-05
ChemScence	CS-0210230-250mg	3-Ethoxy-5-methyl-1H-pyrazole	5203-83-8		250mg	$104.0	2022-04-27
ChemScence	CS-0210230-1g	3-Ethoxy-5-methyl-1H-pyrazole	5203-83-8		1g	$260.0	2022-04-27
ChemScence	CS-0210230-5g	3-Ethoxy-5-methyl-1H-pyrazole	5203-83-8		5g	$878.0	2022-04-27
Chemenu	CM125502-1g	5-ethoxy-3-methyl-1H-pyrazole	5203-83-8	95%	1g	$346	2024-07-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA7034-1G	5-ethoxy-3-methyl-1H-pyrazole	5203-83-8	95%	1g	￥ 2,112.00	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1280900-250mg	3-Ethoxy-5-methyl-1H-pyrazole	5203-83-8	98+%	250mg	￥820.00	2024-05-10